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Compound of Interest

Compound Name: Hexanal

Cat. No.: B7767761 Get Quote

This guide provides immediate and essential safety protocols for laboratory personnel,

researchers, and drug development professionals handling Hexanal. Adherence to these

guidelines is critical for ensuring personal safety and proper management of this chemical.

Hexanal is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2][3]

[4] It is crucial to handle it in a well-ventilated area, away from sources of ignition.[2][3][5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before working with Hexanal to ensure the

appropriate level of PPE is selected. The following table summarizes the recommended PPE

for handling Hexanal.
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PPE Category Equipment
Specifications and

Recommendations

Eye and Face Protection Safety Goggles, Face Shield

Chemical safety goggles are

mandatory.[6] A face shield

should be worn in addition to

goggles when there is a higher

risk of splashing.[6][7]

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

generally recommended for

handling aldehydes. Nitrile

gloves may offer short-term

splash protection. Always

change gloves immediately

after known contact.

Respiratory Protection

Air-Purifying Respirator (APR),

Powered Air-Purifying

Respirator (PAPR), or

Supplied-Air Respirator (SAR)

Required when vapors or

aerosols are generated.[6] The

type of respirator and cartridge

should be selected based on

the concentration of Hexanal

and the specific laboratory

conditions.

Body Protection
Laboratory Coat, Chemical-

resistant Apron or Coveralls

A laboratory coat is the

minimum requirement.[7] For

larger quantities or tasks with a

high splash potential,

chemically resistant aprons or

coveralls should be used.[7]

Footwear Closed-toe shoes

Closed-toe shoes are

mandatory in any laboratory

setting.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for Hexanal.
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Property Value Reference

CAS Number 66-25-1 [1][2]

Molecular Formula C6H12O [4]

Molecular Weight 100.16 g/mol [8]

Appearance Clear Liquid [4]

Odor Pungent [4]

Boiling Point 130 - 131 °C [4]

Flash Point 32 °C [4]

Density 0.817 g/cm³ at 20 °C [2]

Water Solubility 5.77 g/L at 20.3 °C [2]

LD50 (Oral, Rat) 4890 mg/kg [3]

Operational and Disposal Plans
Safe Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling Hexanal
in a laboratory setting.
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Caption: Standard workflow for handling Hexanal.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Hexanal before use.[1][2][3][4]

Ensure that an eyewash station and safety shower are readily accessible.[1][8]

Put on all required personal protective equipment as detailed in the PPE section.[3][6]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][5] No

smoking.[2][3][5][9]

Use non-sparking tools and take precautionary measures against static discharge.[1][5]

Ground and bond containers and receiving equipment.[5]

Avoid contact with skin, eyes, and clothing.[1][3][6] Avoid inhalation of vapor or mist.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][6]

Recommended storage temperature is 2-8 °C.[6]

Containers should be dated upon opening and periodically tested for the presence of

peroxides, as it may form explosive peroxides on prolonged storage.[1][8]

Store away from incompatible materials such as strong bases, strong oxidizing agents,

ammonia, and amines.[1][8]

Disposal Plan
Waste Collection:
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Collect waste Hexanal and contaminated materials in a suitable, labeled, and closed

container.[1]

Do not mix with other waste.

Disposal:

This material and its container must be disposed of as hazardous waste.[2]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2]

Do not empty into drains or release into the environment.[1][2]

Emergency Response
Emergency Response Workflow
The following diagram outlines the immediate steps to take in the event of an emergency

involving Hexanal.
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Caption: Immediate actions for Hexanal emergencies.
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First Aid Measures
Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[2][6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. If skin irritation persists, call a physician.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician if you feel unwell.[1][2][6]

Firefighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, chemical foam, or

water mist to cool closed containers.[1][8] For large fires, use alcohol-resistant foam or water

spray.[6][9]

Specific Hazards: Hexanal is a flammable liquid.[1] Vapors may form explosive mixtures with

air and can travel to a source of ignition and flash back.[1][8] Containers may explode when

heated.[1][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[6] Ensure adequate ventilation.[6]

Avoid breathing vapors, mist, or gas.[6] Remove all sources of ignition.[1][5][6]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[1][2][6]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, diatomaceous earth, or universal binding agents.[2][6] Collect the absorbed material in

a suitable, closed container for disposal.[1] Use spark-proof tools.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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